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Compound of Interest

Compound Name: Ivermectin Bla-d2
Cat. No.: B1191919
Get Quote
. J

Executive Safety Directive

Do not dispose of Ivermectin Bla-d2 down the drain.

As researchers, we often handle deuterated internal standards (IS) in micro-quantities, leading
to a false sense of security regarding their environmental impact. However, lvermectin Bla is a
potent macrocyclic lactone with extreme aquatic toxicity (H410). Even trace amounts of the
stable isotope-labeled analog (d2) can disrupt aquatic ecosystems if released into municipal
water systems, which are generally unequipped to filter complex pharmaceutical structures.

This guide treats Ivermectin Bla-d2 not just as a chemical reagent, but as a Hazardous
Pharmaceutical Waste requiring high-temperature destruction.

Hazard Profile & Physicochemical Properties

To manage disposal effectively, you must understand what you are handling. Ivermectin Bla-
d2 is chemically identical to the parent compound regarding toxicity, differing only in mass.
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Property Specification Operational Implication
Use parent CAS for waste
Varies by label position profiling if d2-specific CAS is
CAS Number _
(Parent: 70288-86-7) unrecognized by EHS
software.
) Requires high-level
Signal Word DANGER )
containment.
] o ] ] Zero-tolerance for drain
Aquatic Toxicity H410 (Very toxic, long-lasting) )
disposal.
Double-gloving and N95/P100
Acute Toxicity H300 (Fatal if swallowed) respiratory protection required
for powders.
This is a stable isotope
Radioactivity None (Deuterium). Do NOT place in
radioactive waste bins.
- ) - Waste containers must be
Stability Light-sensitive

amber glass or foil-wrapped.

Operational Disposal Protocol

This protocol uses a "Stream-Based" approach. The disposal method depends on the physical

state of the waste (Pure Solid vs. Solution).

Scenario A: Pure Solid (Powder/Crystals)

Typically expired reference standards or degraded lyophilized stock.

» Containment: Keep the substance in its original amber vial. Do not empty it.

e Secondary Containment: Place the vial into a clear, sealable bag (e.g., Ziploc) to contain any

potential breakage or dust.

o Labeling: Apply a hazardous waste label.
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o Chemical Name: "Ivermectin Bla-d2 (Solid)"
o Hazard Checkbox: Toxic.[1][2][3]
» Disposal Stream: Segregate into Solid Hazardous Waste (Incineration Only).

o Note: Do not place in "General Trash" or "Biohazard" (red bag) unless chemically
contaminated sharps are involved.

Scenario B: Liquid Solutions (Stock/Working Solutions)

Typically dissolved in Methanol (MeOH) or Acetonitrile (ACN).

e Solvent Dominance: In solution, the hazardous properties of the solvent (Flammability) often
dictate the primary waste code (e.g., EPA D001), but the toxicity of the solute (lvermectin)
remains the critical environmental factor.

e Segregation: Pour into the Flammable/Organic Solvent Waste carboy.

o Crucial Step: Ensure this carboy is destined for High-Temperature Incineration. Fuel
blending (using waste as fuel) is acceptable only if the facility guarantees destruction
temperatures sufficient for macrocyclic lactones (>1000°C).

e Rinsing: Triple-rinse the empty standard vial with the solvent used (e.g., MeOH). Pour rinsate
into the solvent waste.

o Empty Vial: Deface the label on the rinsed vial and dispose of it in the Glass/Sharps bin (or
chemically contaminated glass bin, depending on site policy).

Logic Flow & Decision Tree

The following diagram illustrates the decision-making process for compliant disposal.
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Waste: Ivermectin Bla-d2

Physical State?

Liquid Solution
(MeOH/ACN)

1. Pour into Organic
Is it Radioactive? Solvent Carboy
2. Triple Rinse Vial

es (Incorrect) No (Correct)

Pure Solid / Powder

1. Keep in Amber Vial
2. Double Bag
3. Label "Toxic'

STOP: Deuterium is STABLE.

Dest: High-Temp Incineration
Do NOT use Rad Waste.

(Fuel Blending)

Dest: Solid Chemical Waste

(Incineration)

Click to download full resolution via product page

Caption: Decision matrix for lIvermectin Bla-d2 disposal, distinguishing between solid and

liquid waste streams to ensure incineration.

Regulatory Framework & Compliance (The "Why")

Understanding the regulations validates why we strictly avoid drains.

1. EPA RCRA Status (USA): While Ivermectin is not explicitly "P-listed" (Acutely Hazardous) by

name in 40 CFR 261.33, it exhibits characteristics of high toxicity.
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o Best Practice: Treat as Non-RCRA Regulated Hazardous Waste (unless your state, like
California, regulates it more strictly as "Lethal Waste").

e The "Pharmaceuticals Rule" (Subpart P): Healthcare and research facilities operating under
40 CFR Part 266 Subpart P are prohibited from sewering hazardous pharmaceutical waste.
This is the safest operational standard to follow.

2. Ecological Impact (H410): lvermectin binds tightly to sediment but remains biologically
active, paralyzing invertebrates (Daphnia, shrimp) which collapses the food web. Standard
wastewater treatment plants (WWTP) do not effectively degrade the macrocyclic ring structure.

o Self-Validating System: If your lab logbook shows mass usage of Ivermectin but your
hazardous waste manifest shows zero output, you have a compliance gap. Ensure waste
logs match usage logs.

Emergency Spill Procedures
Minor Spill (<100 mg solid or <10 mL solution):
o PPE: Nitrile gloves (double), Lab coat, Safety goggles.

e Solid: Do NOT sweep (creates dust). Use a wet wipe or damp paper towel to pick up powder.
Place wipe in a sealable bag.

 Liquid: Cover with an absorbent pad.

¢ Clean: Clean area with detergent and water. Dispose of all cleanup materials as Hazardous
Chemical Waste.

References
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» ResolveMass Laboratories.Deuterated Internal Standards for LC-MS: Handling and Stability.
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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